Cas no 2137623-51-7 (4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine)

• Product Name: 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine
• CAS No: 2137623-51-7
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5267888
• Update Time: 2025-10-24

4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine
• 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine
• 1,8-Naphthyridine-3,4-diamine, N4-ethyl-7-methyl-

• Inchi： 1S/C11H14N4/c1-3-13-10-8-5-4-7(2)15-11(8)14-6-9(10)12/h4-6H,3,12H2,1-2H3,(H,13,14,15)
• InChI Key： XHMTYSYBMQJHQY-UHFFFAOYSA-N
• SMILES： N(CC)C1=C(C=NC2C1=CC=C(C)N=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8

Additional information on 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine

Professional Introduction to 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine (CAS No. 2137623-51-7)

4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137623-51-7, belongs to the naphthyridine class of heterocyclic aromatic compounds. Naphthyridines are known for their diverse pharmacological properties and have been extensively studied for their potential applications in drug development.

The molecular structure of 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine consists of a fused bicyclic system containing nitrogen atoms at the 1,8 positions and amino groups at the 3,4 positions. The presence of ethyl and methyl substituents further enhances its chemical reactivity and biological activity. This unique structural configuration makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. Among these pathways, enzymes and receptors involved in cancer metabolism have become a major area of interest. 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine has shown promise as a lead compound in this context due to its ability to modulate key metabolic enzymes.

One of the most compelling aspects of 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine is its potential as an inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in DNA repair mechanisms and have been implicated in various diseases, including cancer. Inhibiting PARP activity has emerged as a viable strategy for treating certain types of cancer, particularly those with defects in DNA repair pathways. Preclinical studies have demonstrated that derivatives of naphthyridine can effectively inhibit PARP enzymes, making them attractive candidates for further development.

The synthesis of 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of ethyl and methyl groups at specific positions on the naphthyridine core enhances the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity levels.

Evaluation of the pharmacokinetic properties of 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, further supporting its candidacy as a lead compound for drug development.

The biological activity of 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine has been extensively characterized through in vitro and in vivo experiments. These studies have highlighted its ability to interact with various biological targets beyond PARP enzymes. For instance, it has been shown to inhibit kinases involved in cell signaling pathways relevant to inflammation and immune responses. This broad spectrum of activity makes it an intriguing candidate for developing multi-target drugs that can address multiple aspects of complex diseases.

The integration of computational chemistry techniques has significantly accelerated the discovery process for novel compounds like 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine. Molecular modeling studies have provided insights into its binding interactions with target proteins at an atomic level. These insights have guided the optimization of its structure to enhance potency and selectivity while minimizing off-target effects.

In conclusion, 4-N-ethyl-7-methyl-1,8-naphthyridine-3,4-diamine (CAS No. 2137623-51) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable lead compound for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on further optimizing its pharmacological properties and advancing it towards clinical trials.